2-(2-methoxyphenoxy)-N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)acetamide
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Description
2-(2-methoxyphenoxy)-N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)acetamide is a useful research compound. Its molecular formula is C25H23N3O4 and its molecular weight is 429.476. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antiproliferative Activity
Compounds with structures similar to 2-(2-methoxyphenoxy)-N-(2-methyl-4-oxo-3-(p-tolyl)-3,4-dihydroquinazolin-6-yl)acetamide have been synthesized and evaluated for their antiproliferative activities against various human cancer cell lines. For example, methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate (GN39482) was identified as a tubulin polymerization inhibitor, suggesting a mechanism through which similar compounds could exert antiproliferative effects (Minegishi et al., 2015).
Allelochemical Transformation and Microbial Interactions
Research has shown the importance of understanding the microbial transformation of allelochemicals, including compounds with acetamide groups, for exploiting their properties in agricultural settings. This knowledge can help in the development of strategies to utilize such compounds for suppressing weeds and soil-borne diseases (Fomsgaard et al., 2004).
Structural Studies and Properties
Structural aspects and properties of similar compounds have been studied, providing insights into their interactions and potential applications in materials science and pharmaceutical research. For instance, studies on salt and inclusion compounds of certain amides have revealed their ability to form gels and crystalline solids under specific conditions, which could be relevant for the formulation of new materials or drugs (Karmakar et al., 2007).
Thermo-physical Properties
The thermo-physical properties of related compounds have been characterized, offering valuable data for their application in various industries, including pharmaceuticals and materials science. Such properties include density, viscosity, and ultrasonic sound velocity, which are critical for designing and optimizing formulations (Godhani et al., 2013).
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[2-methyl-3-(4-methylphenyl)-4-oxoquinazolin-6-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N3O4/c1-16-8-11-19(12-9-16)28-17(2)26-21-13-10-18(14-20(21)25(28)30)27-24(29)15-32-23-7-5-4-6-22(23)31-3/h4-14H,15H2,1-3H3,(H,27,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NAUDIOGLSCAXGU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NC3=C(C2=O)C=C(C=C3)NC(=O)COC4=CC=CC=C4OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
429.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.